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Compound of Interest

Compound Name: Tws119

Cat. No.: B1663528 Get Quote

TWS119 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with detailed

information on the solubility of TWS119 in DMSO and other organic solvents, along with

troubleshooting tips and experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What is the best solvent for dissolving TWS119?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for achieving the highest solubility

of TWS119.[1][2][3][4][5] For aqueous-based in vivo studies, co-solvent systems are required

as TWS119 is insoluble in water.[1][2][6]

Q2: I am having trouble dissolving TWS119 in DMSO. What could be the issue?

A2: Difficulty in dissolving TWS119 in DMSO can often be attributed to the quality of the

solvent. DMSO is hygroscopic, meaning it readily absorbs moisture from the air. This absorbed

water can significantly reduce the solubility of TWS119.[1][2] Always use fresh, anhydrous, or

newly opened DMSO for the best results.

Q3: Can I heat the solution to improve solubility?

A3: Gentle warming can aid dissolution. For instance, heating the solution to 37°C along with

sonication in an ultrasonic bath can help increase solubility.[7] However, avoid excessive or
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prolonged heating, which could potentially degrade the compound.

Q4: How should I store my TWS119 stock solution?

A4: To maintain the stability and activity of TWS119, stock solutions should be aliquoted into

single-use volumes to prevent repeated freeze-thaw cycles. Store these aliquots at -80°C for

long-term storage (up to 1 year) or at -20°C for shorter periods (1 to 6 months).[1][2][6]

Q5: What is the mechanism of action for TWS119?

A5: TWS119 is a potent and specific inhibitor of Glycogen Synthase Kinase-3β (GSK-3β), with

an IC50 of 30 nM.[1][2][5][8] By inhibiting GSK-3β, TWS119 prevents the phosphorylation and

subsequent degradation of β-catenin. This allows β-catenin to accumulate and translocate to

the nucleus, where it activates the Tcf/Lef family of transcription factors, effectively activating

the canonical Wnt signaling pathway.[1][3][9]

Solubility Data
The solubility of TWS119 can vary between different suppliers and batches. The data below is

compiled from publicly available information. It is always recommended to perform a small-

scale solubility test with your specific batch.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 20 - 64 mg/mL[1][4][7] 62.8 - 201.0 mM[1]

Fresh, anhydrous

DMSO is critical for

maximum solubility.[1]

[2]

DMF 20 mg/mL[4][7] ~62.8 mM
N,N-

Dimethylformamide

Ethanol
0.3 - 1.59 mg/mL[4][5]

[7]
0.94 - 5.0 mM[5] Solubility is limited.

Water
Insoluble (<0.1

mg/mL)[1][2][6]
-

Insoluble even with

warming and

sonication.[6]

DMSO:PBS (pH 7.2)

(1:1)
0.5 mg/mL[4] ~1.57 mM

Significant

precipitation may

occur.

10% DMSO in

Saline/Buffer
>2.5 mg/mL[6] >7.85 mM

Requires co-solvents

like PEG300 or SBE-

β-CD for in vivo use.

[6]
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Issue Possible Cause Recommended Solution

Compound won't dissolve

completely in DMSO.

1. Moisture in DMSO: DMSO is

hygroscopic and absorbed

water reduces solubility.[1][2]2.

Concentration too high: The

desired concentration exceeds

the solubility limit.

1. Use a fresh, unopened

bottle of anhydrous (or

molecular biology grade)

DMSO.2. Check the solubility

table and recalculate to a

lower concentration. Add more

solvent if necessary.

Precipitate forms after adding

to aqueous buffer/media.

1. Poor aqueous solubility:

TWS119 is insoluble in water.

[1]2. Final DMSO

concentration too low: The

amount of DMSO in the final

solution is insufficient to keep

TWS119 dissolved.

1. This is expected. The goal is

to create a fine suspension or

to ensure the final

concentration is low enough to

remain soluble.2. Ensure the

final DMSO concentration in

your cell culture medium does

not exceed 0.1-0.5% to avoid

solvent toxicity, while being

sufficient to maintain solubility

at your working concentration.

Stock solution appears cloudy

after freeze-thaw cycle.

Precipitation: The compound

may have precipitated out of

solution during freezing or

thawing.

1. Warm the vial to 37°C and

vortex or sonicate briefly to

redissolve the compound.[7]2.

To avoid this, prepare single-

use aliquots.

Experimental Protocols & Workflows
Protocol 1: Preparation of a 20 mM TWS119 Stock
Solution in DMSO
This protocol describes how to prepare a high-concentration stock solution for long-term

storage.

Materials:
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TWS119 powder (MW: 318.33 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Procedure:

Weigh the Compound: Accurately weigh out 1 mg of TWS119 powder.

Calculate Solvent Volume: To make a 20 mM stock solution from 1 mg of TWS119, you will

need:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.001 g / (0.020 mol/L * 318.33 g/mol )) * 1,000,000 µL/L

Volume ≈ 157.1 µL of DMSO

Dissolution: Add 157.1 µL of anhydrous DMSO to the vial containing the TWS119 powder.

Mixing: Vortex thoroughly until the powder is completely dissolved. If needed, gently warm

the tube to 37°C and sonicate for 5-10 minutes.

Aliquoting & Storage: Dispense the solution into single-use, sterile aliquots. Store at -80°C.

TWS119 Solution Preparation Workflow
The following diagram illustrates the decision-making process for preparing TWS119 solutions.
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Workflow for preparing TWS119 stock and working solutions.
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TWS119 Mechanism of Action: Wnt/β-Catenin
Pathway
TWS119 functions as a potent activator of the canonical Wnt signaling pathway by inhibiting

GSK-3β. The diagram below outlines this mechanism.

Wnt Pathway OFF Wnt Pathway ON (with TWS119)
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TWS119 inhibits GSK-3β, leading to β-catenin stabilization and Wnt pathway activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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